Cas no 2137706-72-8 (2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane)

• Product Name: 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane
• CAS No: 2137706-72-8
• MF: C₁₂H₂₄N₂O₃S
• MW: 276.395562171936
• CID: 5609062
• PubChem ID: 165475813
• Update Time: 2025-05-26

2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro[5.5]undecane
• 2137706-72-8
• EN300-842600
• 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane

• Inchi： 1S/C12H24N2O3S/c1-3-8-18(15,16)14-9-11(2)17-12(10-14)4-6-13-7-5-12/h11,13H,3-10H2,1-2H3
• InChI Key： AOXKPWHNVIOEHB-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CC(C)OC2(CCNCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 276.15076381g/mol
• Monoisotopic Mass: 276.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67Ų

Additional information on 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane

Introduction to 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2137706-72-8)

2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane, identified by its Chemical Abstracts Service number CAS No. 2137706-72-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by its unique oxazine and azaspiro framework, presents a promising scaffold for the development of novel bioactive molecules. The compound's intricate architecture, featuring a sulfur-containing moiety and multiple heterocyclic rings, makes it a subject of intense interest for its potential applications in drug discovery.

The molecular structure of this compound encompasses a spirocyclic backbone formed by the fusion of an oxazine ring with an azaspiro system. The presence of a methyl group at the 2-position and a propane-1-sulfonyl substituent at the 4-position introduces specific functional groups that contribute to its chemical reactivity and biological activity. These features make it an attractive candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, the pharmaceutical industry has increasingly focused on the development of spirocyclic compounds due to their unique structural properties and potential therapeutic benefits. Spirocycles are known for their rigid three-dimensional conformations, which can enhance binding affinity and selectivity in biological targets. The oxazine ring in this compound adds an additional layer of complexity, offering opportunities for modulating electronic and steric interactions within biological systems.

One of the most compelling aspects of 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane is its potential as a pharmacophore in drug design. The combination of nitrogen and sulfur heterocycles in its structure suggests that it may interact with biological targets in multiple ways, including hydrogen bonding, π-stacking, and electrostatic interactions. This versatility makes it a valuable building block for designing molecules with tailored biological activities.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms can participate in various chemical reactions, including nucleophilic substitution, metal coordination, and redox processes, making them ideal for modulating molecular properties. The propane-1-sulfonyl group in this compound is particularly noteworthy, as sulfonamides are well-known for their pharmacological properties and have been widely used in the development of drugs targeting various diseases.

The synthesis of 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane presents both challenges and opportunities for chemists. The spirocyclic core requires precise stereocontrol during synthesis to ensure the correct configuration of the fused rings. Advances in organic synthesis techniques have made it possible to construct such complex molecules with increasing efficiency and yield. Techniques such as transition-metal-catalyzed reactions, asymmetric synthesis, and computational chemistry have been instrumental in facilitating the preparation of this compound.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a promising candidate for use as an intermediate in the synthesis of more complex bioactive molecules. Additionally, its ability to interact with biological targets in multiple ways suggests that it may have applications in areas such as chemical biology and biomarker discovery.

Current research is focused on exploring the biological activity of 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane and its derivatives. Preliminary studies have shown that this compound exhibits interesting interactions with certain enzymes and receptors, suggesting potential therapeutic applications. Further investigation is needed to fully elucidate its mechanism of action and to identify any off-target effects that may arise from its complex structure.

The development of new synthetic methodologies for constructing spirocyclic compounds like 2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane is also an active area of research. Innovations in synthetic chemistry can lead to more efficient and sustainable routes for producing these valuable molecules. Such advancements are crucial for accelerating the discovery and development of new drugs that meet the growing demand for effective treatments.

In conclusion,2-methyl-4-(propane-1-sulfonyl)-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2137706-72-8) represents a fascinating example of how complex molecular structures can be leveraged to develop novel bioactive compounds. Its unique architecture and functional groups make it a promising candidate for further exploration in pharmaceutical research. As synthetic chemistry continues to evolve，the potential applications of this compound are likely to expand，offering new opportunities for drug discovery and development.